Cas no 10329-81-4 (D-Aspartic Acid Sodium Salt)

• Product Name: D-Aspartic Acid Sodium Salt
• CAS No: 10329-81-4
• MF: C₄H₆NNaO₄
• MW: 155.084512233734
• CID: 1139895
• Update Time: 2025-04-23

D-Aspartic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid, monosodium salt
• SODIUM D-ASPARTIC ACID
• Monosodium D-Asparate
• sodium;(2R)-2-amino-4-hydroxy-4-oxobutanoate
• D-Aspartic Acid Sodium Salt

• Inchi： 1S/C4H7NO4.Na/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+1/p-1/t2-;/m1./s1
• InChI Key： WTWSHHITWMVLBX-HSHFZTNMSA-M
• SMILES： [Na+].[O-]C([C@@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 155.019452g/mol
• Monoisotopic Mass: 155.019452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.08g/mol
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Aspartic Acid Sodium Salt

D-Aspartic Acid, Monosodium Salt (CAS No. 10329-81-4): A Comprehensive Overview

D-Aspartic acid, monosodium salt, with the chemical compound identifier CAS No. 10329-81-4, is a significant compound in the field of biochemistry and pharmacology. This monosodium salt form of D-aspartic acid has garnered considerable attention due to its unique biochemical properties and potential therapeutic applications. D-aspartic acid is an amino acid that plays a crucial role in various physiological processes, particularly in the regulation of the hypothalamic-pituitary-gonadal axis, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of D-Aspartic acid, monosodium salt consists of an aspartic acid molecule with a D-enantiomer configuration and a sodium counterion. This configuration imparts specific biochemical activities that distinguish it from its L-form counterpart. The compound is highly soluble in water, which enhances its bioavailability and makes it suitable for various pharmaceutical formulations. Its solubility and stability under physiological conditions further contribute to its utility in drug development and nutraceutical applications.

Recent research has highlighted the multifaceted roles of D-Aspartic acid, monosodium salt in the body. One of the most well-documented functions is its involvement in the synthesis and release of gonadotropin-releasing hormone (GnRH). GnRH is a key regulator of reproductive hormones such as luteinizing hormone (LH) and follicle-stimulating hormone (FSH), which are essential for normal sexual development and function. Studies have shown that supplementation with D-Aspartic acid, monosodium salt can significantly increase serum levels of LH and FSH, potentially leading to improved reproductive health outcomes.

In addition to its role in reproductive physiology, D-Aspartic acid, monosodium salt has been investigated for its potential neuroprotective effects. Emerging evidence suggests that this compound may play a role in modulating neurotransmitter levels and protecting against neurodegenerative diseases. For instance, studies have indicated that D-aspartic acid can enhance the synthesis of nitric oxide, a molecule known for its vasodilatory and neuroprotective properties. This mechanism may contribute to improved cognitive function and protection against age-related neurological decline.

The therapeutic potential of D-Aspartic acid, monosodium salt extends beyond reproductive and neurological health. Research has also explored its role in stress response mechanisms. D-aspartic acid has been shown to influence the release of corticotropin-releasing hormone (CRH), which is central to the body's stress response system. By modulating CRH levels, this compound may help mitigate the adverse effects of chronic stress on physiological functions.

Another area of interest is the anti-inflammatory properties of D-Aspartic acid, monosodium salt. Inflammatory processes are implicated in numerous chronic diseases, including metabolic syndrome and autoimmune disorders. Preclinical studies have demonstrated that D-aspartic acid can modulate inflammatory pathways by influencing the production of cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound may have therapeutic value in managing inflammation-related conditions.

The pharmacokinetics of D-Aspartic acid, monosodium salt have been thoroughly studied to optimize its clinical use. The compound exhibits rapid absorption after oral administration, with peak plasma concentrations typically observed within 1-2 hours. Its high solubility facilitates efficient absorption, while its short half-life necessitates repeated dosing for sustained effects. These pharmacokinetic properties make it suitable for both acute and chronic therapeutic applications.

In clinical settings, D-Aspartic acid, monosodium salt has been used as a dietary supplement to support reproductive health, enhance cognitive function, and mitigate stress-related disorders. The compound is often formulated into capsules or tablets for oral administration, ensuring convenient dosing regimens for patients. Its safety profile is generally favorable, with minimal side effects reported at recommended dosages. However, as with any supplement or medication, it is essential to consult healthcare professionals before initiating treatment to ensure appropriate usage.

The industrial production of D-Aspartic acid, monosodium salt adheres to stringent quality control measures to ensure purity and consistency. Manufacturers employ advanced synthetic techniques to produce high-grade material suitable for pharmaceutical use. Analytical methods such as high-performance liquid chromatography (HPLC) are utilized to verify the chemical composition and assess impurities. These rigorous standards ensure that patients receive a product that meets regulatory requirements and delivers predictable therapeutic outcomes.

The future directions of research on D-Aspartic acid, monosodium salt are promising, with ongoing studies exploring new applications and mechanisms of action. Investigating its potential role in metabolic disorders and cancer therapy is among the areas receiving particular attention. Additionally, researchers are examining ways to enhance the bioavailability and efficacy of this compound through novel formulation strategies.

In conclusion, D-Aspartic acid, monosodium salt (CAS No. 10329-81-4) is a versatile compound with significant implications for human health and disease management. Its multifaceted roles in reproductive physiology, neuroprotection, stress response modulation, and anti-inflammatory actions make it a valuable candidate for therapeutic intervention. With continued research and development efforts aimed at optimizing its use across various medical conditions.